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Compound of Interest

Compound Name: 4-Ethyl-3-hexanol

Cat. No.: B011189 Get Quote

This technical guide provides a comprehensive overview of the available thermochemical data

for 4-Ethyl-3-hexanol (CAS RN: 19780-44-0). The information is intended for researchers,

scientists, and professionals in drug development and chemical synthesis who require a

detailed understanding of the energetic properties of this branched-chain alcohol. This

document summarizes key thermochemical parameters, outlines relevant experimental

methodologies, and presents a visual representation of a common experimental setup.

Core Thermochemical Data
The following tables summarize the available quantitative thermochemical data for 4-Ethyl-3-
hexanol. It is important to note that the majority of the readily accessible data is derived from

computational estimations.

Table 1: Calculated Molar Thermochemical Properties of 4-Ethyl-3-hexanol
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Property Value Units Source

Molar Mass 130.23 g/mol [1]

Standard Gibbs Free

Energy of Formation

(Gas)

-125.22 kJ/mol [2]

Enthalpy of Formation

at Standard

Conditions (Gas)

-371.24 kJ/mol [2]

Enthalpy of Fusion at

Standard Conditions
13.52 kJ/mol [2]

Enthalpy of

Vaporization at

Standard Conditions

49.31 kJ/mol [2]

Note: The values presented in this table are calculated properties and have not been

experimentally verified in the cited literature.

Table 2: Physical Properties of 4-Ethyl-3-hexanol

Property Value Units Source

Boiling Point ~159-163 °C [3]

Melting Point ~ -82 °C [3]

Density ~0.835 g/mL [3]

Vapor Pressure at

25°C
0.449 mmHg [3]

Refractive Index 1.430 - [4]

Note: These values are sourced from chemical databases and may be estimated or aggregated

from various sources.
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While experimentally determined values for the enthalpy of formation, entropy, and heat

capacity of 4-Ethyl-3-hexanol are not readily available in the public domain, the National

Institute of Standards and Technology (NIST) / Thermodynamics Research Center (TRC) Web

Thermo Tables (WTT) indicate the availability of critically evaluated data for these properties,

though access is restricted.[5]

Experimental Protocols: Determination of Enthalpy
of Combustion
The enthalpy of combustion is a critical thermochemical parameter that can be determined

experimentally through calorimetry. While specific experimental data for 4-Ethyl-3-hexanol is
not available, a general methodology for alcohols is well-established. The following protocol

describes a typical experimental setup for determining the enthalpy of combustion of a liquid

alcohol like 4-Ethyl-3-hexanol using a simple calorimeter.

Principle
A known mass of the alcohol is burned in a spirit burner, and the heat released is used to raise

the temperature of a known mass of water in a calorimeter. By measuring the temperature

change of the water, the heat absorbed by the water can be calculated. Assuming all the heat

released by the combustion is absorbed by the water, the enthalpy of combustion of the alcohol

can be determined.

Apparatus
Spirit burner

Copper calorimeter

Thermometer (0.1 °C resolution)

Digital balance (0.01 g resolution)

Measuring cylinder

Draught shield
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Stirrer

Clamp and stand

Procedure
Preparation: A known volume (e.g., 100 cm³) of water is measured and placed into the

copper calorimeter. The calorimeter is then placed inside a draught shield to minimize heat

loss to the surroundings.

Initial Measurements: The initial mass of the spirit burner containing 4-Ethyl-3-hexanol is
recorded. The initial temperature of the water in the calorimeter is also recorded.

Combustion: The spirit burner is placed under the calorimeter and the wick is lit. The water is

stirred continuously to ensure uniform temperature distribution.

Temperature Monitoring: The temperature of the water is monitored, and the flame is

extinguished after a significant temperature rise (e.g., 20-30 °C) has been achieved.

Final Measurements: The final temperature of the water is recorded. The final mass of the

spirit burner is immediately measured to determine the mass of alcohol consumed.

Calculations:

The heat absorbed by the water (q) is calculated using the formula: q = m_water * c_water

* ΔT where:

m_water is the mass of the water

c_water is the specific heat capacity of water (4.184 J/g°C)

ΔT is the change in temperature of the water

The number of moles of alcohol burned is calculated from the mass of alcohol consumed

and its molar mass.

The enthalpy of combustion (ΔHc) per mole of alcohol is then calculated.
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It is crucial to acknowledge that this simple calorimetric method is prone to significant heat loss

to the environment, leading to experimental values that are often lower than theoretical values.

Visualizations
Experimental Workflow for Calorimetry
The following diagram illustrates the logical workflow of the experimental procedure for

determining the enthalpy of combustion of an alcohol using a simple calorimeter.
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Preparation

Combustion

Measurement

Calculation

Measure known volume of water

Add water to calorimeter

Record initial mass of spirit burner

Record initial water temperature

Ignite spirit burner

Heat water in calorimeter

Stir water continuously

Record final water temperature

Record final mass of spirit burner

Calculate mass of alcohol burned

Calculate moles of alcohol burned Calculate heat absorbed by water (q)

Calculate Enthalpy of Combustion (ΔHc)

Click to download full resolution via product page

A flowchart of the calorimetry experiment.
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Synthesis of 4-Ethyl-3-hexanol
4-Ethyl-3-hexanol is typically synthesized through the reduction of 4-ethyl-3-hexanone. This

reaction is a standard procedure in organic chemistry.

4-Ethyl-3-hexanone

4-Ethyl-3-hexanol

Reduction

Reducing Agent
(e.g., NaBH4 or H2/Catalyst)

Click to download full resolution via product page

Synthesis of 4-Ethyl-3-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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